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Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757 Get Quote

Technical Guide: Physical Properties of Styrene
Dibromide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Styrene dibromide, systematically named (1,2-dibromoethyl)benzene, is a halogenated

aromatic compound. Its physical properties, particularly its melting and boiling points, are

fundamental parameters for its purification, handling, and application in further chemical

synthesis. This technical guide provides a comprehensive overview of the melting and boiling

points of styrene dibromide, including detailed, generalized experimental protocols for their

determination.

Data Presentation
The physical properties of styrene dibromide have been reported in various chemical literature

and databases. A summary of these values is presented below for clear comparison.
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Physical Property Value Conditions

Melting Point 70-74 °C[1][2] Ambient Pressure

72 °C[3] Ambient Pressure

68-73 °C[4] Ambient Pressure

Boiling Point 139-141 °C[1][2] 15 mmHg

254 °C[3]
760 mmHg (Atmospheric

Pressure)

Experimental Protocols
While specific experimental records for the determination of styrene dibromide's physical

constants are not detailed in readily available literature, the following represents standard and

rigorous methodologies employed for such characterizations in organic chemistry.

Melting Point Determination: Capillary Method
The melting point of a crystalline solid like styrene dibromide is typically determined using the

capillary method, which can be performed with a melting point apparatus (e.g., Mel-Temp) or a

Thiele tube.

Apparatus and Materials:

Melting point apparatus or Thiele tube setup

Capillary tubes (sealed at one end)

Styrene dibromide, purified sample

Mortar and pestle

Thermometer (calibrated)

Heating medium (silicone oil for Thiele tube)

Procedure:
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Sample Preparation: A small sample of dry, purified styrene dibromide is finely ground into a

powder using a mortar and pestle. The open end of a capillary tube is then pressed into the

powder. The tube is inverted and tapped gently to pack the powder into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup (Mel-Temp): The filled capillary tube is placed in the sample holder of the

melting point apparatus.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer with a rubber

band or wire, ensuring the sample is aligned with the thermometer bulb. The assembly is

then immersed in the oil of the Thiele tube.

Heating and Observation: The sample is heated rapidly to a temperature about 15-20 °C

below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to

ensure thermal equilibrium.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. A sharp melting range (typically ≤ 1 °C) is indicative of high

purity.

Boiling Point Determination: Distillation Method under
Reduced Pressure
Given that styrene dibromide can decompose at its atmospheric boiling point, determination

under reduced pressure is the preferred method.

Apparatus and Materials:

Short-path distillation apparatus (or standard distillation setup)

Round-bottom flask

Condenser

Receiving flask
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Thermometer and adapter

Vacuum pump and pressure gauge (manometer)

Heating mantle

Boiling chips or magnetic stirrer

Styrene dibromide, purified liquid sample (if melted) or solid

Procedure:

Apparatus Assembly: The distillation apparatus is assembled. A small amount of styrene

dibromide and a few boiling chips are placed in the round-bottom flask. The thermometer is

positioned so that the top of the bulb is level with the side arm of the distillation head.

Vacuum Application: The system is connected to a vacuum pump, and the pressure is

reduced to the desired level (e.g., 15 mmHg).

Heating: The sample is heated gently. As the liquid begins to boil, the vapor will rise and

condense in the condenser.

Temperature Reading: The temperature is monitored closely. The boiling point is the

temperature at which the vapor and liquid are in equilibrium, observed as a stable

temperature reading on the thermometer while a steady stream of distillate is collected.

Data Recording: The stable temperature and the corresponding pressure are recorded as

the boiling point at that pressure.

Mandatory Visualization
The following diagram illustrates the general workflow for the experimental determination of the

physical properties of a synthesized solid organic compound like styrene dibromide.
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Workflow for Physical Property Determination of Styrene Dibromide

Synthesis & Purification

Data Analysis

Synthesis of Styrene Dibromide

Purification (e.g., Recrystallization)

Purity Check (e.g., NMR, GC-MS)

Melting Point Determination Boiling Point Determination (Reduced Pressure)

Melting Point Data
(70-74 °C)

Boiling Point Data
(139-141 °C @ 15 mmHg)

Comparison with Literature Values

Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of styrene dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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